Cas no 1040723-90-7 (3-(3-Chloro-2-methylphenyl)-1h-pyrazol-5-amine)

• Product Name: 3-(3-Chloro-2-methylphenyl)-1h-pyrazol-5-amine
• CAS No: 1040723-90-7
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 5743803
• PubChem ID: 67188640
• Update Time: 2025-06-11

3-(3-Chloro-2-methylphenyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1857982
• 3-(3-CHLORO-2-METHYLPHENYL)-1H-PYRAZOL-5-AMINE
• EN300-1149236
• 1040723-90-7
• 1H-Pyrazol-3-amine, 5-(3-chloro-2-methylphenyl)-
• 3-(3-Chloro-2-methylphenyl)-1h-pyrazol-5-amine

• Inchi： 1S/C10H10ClN3/c1-6-7(3-2-4-8(6)11)9-5-10(12)14-13-9/h2-5H,1H3,(H3,12,13,14)
• InChI Key： QMJMOEKRWUHRLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 442.6±45.0 °C(Predicted)
• pka: 14.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-Chloro-2-methylphenyl)-1h-pyrazol-5-amine

Introduction to 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine (CAS No. 1040723-90-7)

3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1040723-90-7, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this pyrazole derivative incorporates a chloro-substituted benzene ring and a methyl group, which contribute to its distinct reactivity and interaction with biological targets.

The pyrazole core is a heterocyclic aromatic compound that serves as a versatile scaffold in drug design. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chloro group at the 3-position of the phenyl ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions. This feature is particularly valuable in synthetic chemistry, where it allows for further functionalization to create more complex derivatives.

The methyl group at the 2-position of the phenyl ring adds another layer of complexity to the molecule's interactions with biological systems. Methyl groups are often involved in hydrophobic interactions and can influence the binding affinity of a compound to its target. In the context of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine, this methyl group may play a crucial role in modulating its pharmacokinetic properties, such as solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. These interactions are believed to underlie its potential therapeutic effects.

In vitro studies have demonstrated that this compound exhibits promising activity against several disease models. For instance, research indicates that it may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, preliminary data suggest that it may possess antioxidant properties, further enhancing its therapeutic potential.

The synthesis of 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine involves multi-step organic reactions, typically starting from commercially available precursors. The chlorination step at the phenyl ring is critical and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

The pharmacological profile of this compound is still under extensive investigation. However, early findings suggest that it may serve as a lead compound for developing novel therapeutic agents. Its structural features make it amenable to further modifications aimed at enhancing potency, selectivity, and bioavailability. Researchers are exploring various derivatives to fine-tune these properties for optimal therapeutic outcomes.

The development of new drugs relies heavily on understanding the relationship between chemical structure and biological activity. 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine exemplifies how structural modifications can lead to significant changes in pharmacological behavior. By leveraging computational tools and experimental data, scientists can accelerate the discovery process and bring new treatments to patients more quickly.

As research continues to uncover new biological targets and mechanisms, compounds like 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. The combination of traditional synthetic methods with cutting-edge computational approaches ensures that scientists can explore their full potential.

In conclusion, 3-(3-Chloro-2-methylphenyl)-1H-pyrazol-5-amine (CAS No. 1040723-90-7) is a compound with significant promise in pharmaceutical research. Its distinct structural features and observed biological activities make it a valuable candidate for further development. As our understanding of disease mechanisms grows, so too does the importance of compounds like this one in shaping the future of medicine.